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Compound of Interest

Compound Name: Diphenyl(o-tolyl)phosphine

Cat. No.: B1346794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

Diphenyl(o-tolyl)phosphine, a common organophosphorus compound utilized in various

chemical syntheses. Due to a lack of extensive published quantitative data, this document

focuses on providing a robust experimental framework for researchers to determine the

solubility of Diphenyl(o-tolyl)phosphine in relevant organic solvents.

Introduction
Diphenyl(o-tolyl)phosphine, a solid at room temperature with a melting point of 70-73 °C, is

an important ligand in catalysis and a building block in organic synthesis. Its solubility is a

critical parameter for reaction kinetics, purification processes, and formulation development.

Generally, as a triarylphosphine, it is expected to be soluble in nonpolar organic solvents and

exhibit increased solubility with a rise in temperature.[1]

Quantitative Solubility Data
Precise, experimentally determined quantitative solubility data for Diphenyl(o-tolyl)phosphine
in a range of common organic solvents is not readily available in the public domain. One

computational source predicts a very low aqueous solubility with a LogS of -7.93, which

corresponds to 0.00000327 mg/mL.[2] However, the same source qualitatively describes the

compound as "moderately soluble," a contradiction that underscores the necessity for

experimental determination.[2]
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To facilitate systematic data collection, the following table is provided for researchers to record

their experimental findings.

Table 1: Experimentally Determined Solubility of Diphenyl(o-tolyl)phosphine

Organic
Solvent

Temperatur
e (°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Method of
Determinati
on

Notes

Toluene Gravimetric

Tetrahydrofur

an (THF)
Gravimetric

Dichlorometh

ane
Gravimetric

Acetone Gravimetric

Ethanol Gravimetric

Methanol Gravimetric

Hexane Gravimetric

Experimental Protocol for Solubility Determination
The following is a generalized gravimetric method for determining the solubility of Diphenyl(o-
tolyl)phosphine in an organic solvent. This protocol is synthesized from established

methodologies for determining the solubility of solid organic compounds.

Materials:

Diphenyl(o-tolyl)phosphine

Selected organic solvent(s)

Analytical balance

Vials or test tubes with secure caps
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Temperature-controlled shaker or water bath

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Diphenyl(o-tolyl)phosphine to a pre-weighed vial.

Record the initial mass of the solid.

Add a known volume or mass of the desired organic solvent to the vial.

Securely cap the vial to prevent solvent evaporation.

Place the vial in a temperature-controlled shaker or water bath set to the desired

experimental temperature.

Agitate the mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48

hours). The presence of undissolved solid is necessary to confirm saturation.

Sample Withdrawal and Filtration:

Allow the vial to stand undisturbed at the experimental temperature for a short period to

allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed pipette to prevent premature crystallization.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed

collection vial. This step is crucial to remove any undissolved solid particles.

Solvent Evaporation and Mass Determination:

Record the mass of the collection vial with the filtered saturated solution.
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Carefully evaporate the solvent from the collection vial. This can be achieved by placing

the vial in a fume hood at room temperature or in an oven at a temperature below the

melting point of Diphenyl(o-tolyl)phosphine and the boiling point of the solvent.

Once the solvent is completely evaporated, re-weigh the vial containing the dried solute.

Calculation of Solubility:

The mass of the dissolved Diphenyl(o-tolyl)phosphine is the final mass of the vial minus

the initial mass of the empty vial.

The mass of the solvent is the mass of the vial with the filtered solution minus the mass of

the vial with the dried solute.

Calculate the solubility in g/100 mL or other desired units.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of the

solubility of Diphenyl(o-tolyl)phosphine.

Preparation Sampling Analysis

Start Add excess Diphenyl(o-tolyl)phosphine to vial1 Add known volume of solvent2 Equilibrate at constant temperature with agitation3 Settle excess solid Withdraw supernatant4 Filter into pre-weighed vial5 Weigh filtered solution Evaporate solvent6 Weigh dried solute7 Calculate solubility8

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Diphenyl(o-tolyl)phosphine.

This technical guide provides a foundational framework for researchers to systematically

investigate and document the solubility of Diphenyl(o-tolyl)phosphine in various organic

solvents. The provided experimental protocol and data table are intended to support the

generation of reliable and comparable solubility data, which will be invaluable for the broader

scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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